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Compound of Interest

Compound Name: Tas-117

CAS No.: 1402602-94-1

Cat. No.: B611162

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Tas-117 (also known as Pifusertib) is a potent and selective, orally available, allosteric inhibitor

of all three AKT isoforms (AKT1, AKT2, and AKT3).[1][2][3] The PI3K/AKT/mTOR pathway is a

critical signaling cascade that regulates fundamental cellular processes, including cell growth,

proliferation, survival, and metabolism.[2] Aberrations in this pathway are among the most

common molecular drivers in human cancers, making AKT a compelling therapeutic target.[2]

[3] Tas-117's non-ATP-competitive, allosteric mechanism of inhibition confers high selectivity,

minimizing off-target kinase effects.[1][2]

These application notes provide a comprehensive framework for assessing the sensitivity of

cancer cell lines to Tas-117. The protocols detailed herein describe methods to determine cell

viability (IC50), quantify apoptosis, and confirm the on-target mechanism of action through

Western blot analysis of downstream AKT pathway components. This multi-assay approach

enables researchers to identify sensitive cell lines, investigate mechanisms of resistance, and

discover potential predictive biomarkers.
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Mechanism of Action of Tas-117
Tas-117 binds to an allosteric site on the AKT protein, preventing the conformational changes

necessary for its activation and phosphorylation.[4] This blockade of AKT signaling leads to the

dephosphorylation and/or inhibition of downstream effector proteins, such as PRAS40, which

ultimately results in cell cycle arrest and apoptosis in susceptible cancer cells.[4][5] The

diagram below illustrates the central role of AKT in the signaling pathway and the inhibitory

action of Tas-117.
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Tas-117 Mechanism of Action in the PI3K/AKT Pathway
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Tas-117 Sensitivity Screening Workflow
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Interpreting Tas-117 Sensitivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611162/docs#application-notes-and-protocols-for-
tas-117-sensitivity-screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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